3-Amino-6-chloropyridine-2(1H)-thione

• IUPAC Name: 3-amino-6-chloro-1H-pyridine-2-thione
• InChI: InChI=1S/C5H5ClN2S/c6-4-2-1-3(7)5(9)8-4/h1-2H,7H2,(H,8,9)
• InChI Key: AUCGLTFMKPYVNT-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=S)NC(=C1)Cl)N
• Molecular Formula: C5H5ClN2S
• Molecular Weight: 160.63 g/mol
• CAS No.: 27467-92-1

Description

3-Amino-6-chloropyridine-2(1H)-thione is a useful research compound. Its molecular formula is C5H5ClN2S and its molecular weight is 160.63 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Derivative Development

3-Amino-6-chloro-1H-pyridine-2-thione has been utilized in various chemical synthesis processes, leading to the development of new compounds with potential applications in different fields. Notable research includes:

• Synthesis of Central Nervous System Depressants

  Research by Okafor, Steenberg, and Buckley (1982) demonstrated the use of 3-amino-pyridine-2-thiones in synthesizing open azaphenothiazines, compounds showing central nervous system depressant activities (Okafor, Steenberg, & Buckley, 1982).

• Heterocyclic Synthesis for Bicycles and Polycycles

  A study by Abu-Shanab et al. (2006) utilized β-aminocrotononitrile with pyridine-2(1H)-thione to synthesize polysubstituted pyridines, leading to the development of various bicycles and polycycles (Abu-Shanab, Hessen, Gaber, & Mousa, 2006).

• Creation of Novel Chlorinated Derivatives

  Moshchitskii, Sologub, and Ivashchenko (1968) explored the chlorination of α,α′-aminopicoline, leading to the formation of new chloro-substituted derivatives of pyridine, including 6-amino-3, 5-dichloropicoline-2 (Moshchitskii, Sologub, & Ivashchenko, 1968).

Pharmacological and Biological Research

The compound has also been involved in studies aiming to develop pharmacologically active substances:

• Development of Antimicrobial Compounds

  Bakhite et al. (2002) conducted a study that synthesized new thienopyridines, pyridothienopyrimidines, and pyridothienotriazines, some of which exhibited antimicrobial activities (Bakhite, Abdel-rahman, Mohamed, & Thabet, 2002).

• Formation of N-(2-chloroacetyl)-α-amino acids

  Fedorov, Shestopalov, and Belyakov (2003) explored reactions involving N-(2-chloroacetyl)-α-amino acids and 3-cyanopyridine-2(1H)-thiones, leading to the formation of novel compounds that could have potential biological applications (Fedorov, Shestopalov, & Belyakov, 2003).

Crystallographic and Structural Studies

Structural analysis of derivatives and related compounds is also a significant aspect of research:

• Crystal Structure Analysis: Kelman et al. (2003) performed structural studies on N-2-(6-aminopyridine)-N'-arylthioureas, providing insights into the molecular configurations and interactions within these compounds (Kelman, Claborn, Kaminsky, Goldberg, Li, & West, 2003).